Cas no 955975-43-6 (4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole)

• Product Name: 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole
• CAS No: 955975-43-6
• MF: C₁₄H₉BrF₃N₃S
• MW: 388.205570936203
• CID: 5744529
• PubChem ID: 1491794
• Update Time: 2025-05-24

4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazole
• 955975-43-6
• 1T-0843
• 4-(4-bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole
• AKOS005083956
• Thiazole, 4-(4-bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-
• 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole

• Inchi： 1S/C14H9BrF3N3S/c1-8-6-12(14(16,17)18)21(20-8)13-19-11(7-22-13)9-2-4-10(15)5-3-9/h2-7H,1H3
• InChI Key： ZQBIBLMWKQPJNY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)N1C(C(F)(F)F)=CC(C)=N1

Computed Properties

• Exact Mass: 386.96527g/mol
• Monoisotopic Mass: 386.96527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Boiling Point: 477.6±55.0 °C(Predicted)
• pka: -0.93±0.10(Predicted)

Additional information on 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole

Recent Advances in the Study of 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole (CAS: 955975-43-6)

4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole (CAS: 955975-43-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique thiazole and pyrazole moieties, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic pathways. The presence of a bromophenyl group and a trifluoromethyl substituent further enhances its reactivity and potential as a bioactive molecule.

Recent research has focused on the synthesis and optimization of 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The method involves a palladium-catalyzed cross-coupling reaction, which has been shown to be highly efficient for the introduction of the bromophenyl group. This advancement is particularly significant for large-scale production and further pharmacological testing.

In addition to synthetic improvements, the compound's biological activity has been a major area of investigation. Preliminary studies indicate that 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole exhibits promising inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. In vitro assays conducted by researchers at the University of California demonstrated that the compound effectively inhibits the activity of JAK2 kinase, a key player in signal transduction pathways associated with hematologic malignancies.

Further exploration of the compound's mechanism of action revealed that it binds to the ATP-binding site of JAK2, thereby preventing phosphorylation and subsequent activation of downstream signaling molecules. This finding was corroborated by molecular docking studies, which highlighted the critical interactions between the trifluoromethyl group and hydrophobic residues in the kinase domain. Such insights are invaluable for the design of next-generation kinase inhibitors with improved selectivity and potency.

Another noteworthy study, published in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's potential as an anti-inflammatory agent. The researchers observed that 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole significantly reduced the production of pro-inflammatory cytokines in macrophage cells. This effect was attributed to the compound's ability to modulate NF-κB signaling, a pathway central to the inflammatory response. These results suggest that the compound could be a viable candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic profile while retaining its biological activity. For instance, introducing solubilizing groups or altering the pyrazole ring has shown potential in improving oral bioavailability.

In conclusion, 4-(4-Bromophenyl)-2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazole (CAS: 955975-43-6) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research. Continued exploration of its pharmacological properties and optimization of its chemical structure will be crucial for translating these findings into clinically relevant therapies. The compound's dual activity as a kinase inhibitor and anti-inflammatory agent further underscores its therapeutic promise, making it a compelling subject for ongoing and future studies in the field of chemical biology and medicinal chemistry.